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An In-depth Exploration of the History, Synthesis, and Biological Activities of a Promising
Phenolic Glycoside

Introduction

Pyrocatechol monoglucoside, a phenolic glycoside, has garnered interest in the scientific
community for its potential applications in pharmacology and as a synthetic precursor. This
technical guide provides a comprehensive literature review of its history, chemical properties,
synthesis, and known biological activities. The information is intended for researchers,
scientists, and drug development professionals. Pyrocatechol monoglucoside is naturally
found in plants such as Dioscorea nipponica Makino and Itoa orientalis.[1] While research on
this specific compound is still emerging, its aglycone, pyrocatechol, has been more extensively
studied, providing a basis for understanding its potential biological effects.

Chemical Properties

Pyrocatechol monoglucoside, with the chemical formula C12H1607 and a molecular weight of
272.25 g/mol , is a white, solid compound.[1] It is a glycoside formed from pyrocatechol (1,2-
dihydroxybenzene) and a glucose molecule. The structural details are provided in the table
below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15587352#bc-rfq
https://www.benchchem.com/product/b15587352/docs?utm_src=pdf-body#pyrocatechol-monoglucoside-a-comprehensive-technical-review
https://www.benchchem.com/product/b15587352/docs?utm_src=pdf-body#pyrocatechol-monoglucoside-a-comprehensive-technical-review
https://www.researchgate.net/figure/The-IC50-values-of-DPPH-and-ABTS-radical-scavenging-essays-for-samples-and-positive_tbl2_352744250
https://www.benchchem.com/product/b15587352/docs?utm_src=pdf-body#pyrocatechol-monoglucoside-a-comprehensive-technical-review
https://www.researchgate.net/figure/The-IC50-values-of-DPPH-and-ABTS-radical-scavenging-essays-for-samples-and-positive_tbl2_352744250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Formula C12H1607

Molecular Weight 272.25 g/mol

CAS Number 2400-71-7

Appearance White Solid

Synonyms Pyrocatechol-1-O-beta-D-glucopyranoside

History and Isolation

The history of the initial isolation and characterization of pyrocatechol monoglucoside is not
extensively documented in readily available literature. However, its presence has been
identified in the rhizomes of Dioscorea nipponica Makino, a plant used in traditional medicine,
and in Itoa orientalis. The isolation of compounds from Dioscorea nipponica typically involves a

multi-step extraction and chromatographic process.

A general workflow for the isolation of phenolic compounds from Dioscorea nipponica is
depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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